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molecular formula C23H29FN4O2 B8491231 1h-Indazole-6-carboxamide,n-[3-(dimethylamino)propyl]-5-(4-fluorophenoxy)-1-(2-methylpropyl)-

1h-Indazole-6-carboxamide,n-[3-(dimethylamino)propyl]-5-(4-fluorophenoxy)-1-(2-methylpropyl)-

Cat. No. B8491231
M. Wt: 412.5 g/mol
InChI Key: GTQYFCOPSXIMPL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07135575B2

Procedure details

A solution of 5-(4-fluorophenoxy)-1-isobutyl-1H-indazole-6-carboxylic acid (compound 10g, prepared as described in Example 46) in THF was treated with carbonyldiimidazole (1.2 equivalents) at room temperature under nitrogen atmosphere. After stirring for 18 hours, the reaction was treated with N-1-dimethyl-propane-1,3-diamine (1 equivalent). After 18 additional hours, the solvent was allowed to slowly evaporate and the residue was purified in a Sep Pak cartridge eluting with a gradient of 100% CH2Cl2 to 5% MeOH/CH2Cl2 to provide compound 11g-9 as an oil in 44% yield.
Name
5-(4-fluorophenoxy)-1-isobutyl-1H-indazole-6-carboxylic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
compound 10g
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
carbonyldiimidazole
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
THF
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
N-1-dimethyl-propane-1,3-diamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
5-(4-fluorophenoxy)-1-isobutyl-1H-indazole-6-carboxylic acid (3-dimethylaminopropyl)-amide
Yield
44%

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:24]=[CH:23][C:5]([O:6][C:7]2[CH:8]=[C:9]3[C:13](=[CH:14][C:15]=2[C:16]([NH2:18])=[O:17])[N:12]([CH2:19][CH:20]([CH3:22])[CH3:21])[N:11]=[CH:10]3)=[CH:4][CH:3]=1.[C:25]([N:32]1[CH:36]=[CH:35]N=[CH:33]1)(N1C=CN=C1)=O.[CH2:37]1COCC1>>[CH3:33][N:32]([CH3:25])[CH2:36][CH2:35][CH2:37][NH:18][C:16]([C:15]1[CH:14]=[C:13]2[C:9]([CH:10]=[N:11][N:12]2[CH2:19][CH:20]([CH3:22])[CH3:21])=[CH:8][C:7]=1[O:6][C:5]1[CH:23]=[CH:24][C:2]([F:1])=[CH:3][CH:4]=1)=[O:17]

Inputs

Step One
Name
5-(4-fluorophenoxy)-1-isobutyl-1H-indazole-6-carboxylic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
FC1=CC=C(OC=2C=C3C=NN(C3=CC2C(=O)N)CC(C)C)C=C1
Name
compound 10g
Quantity
0 (± 1) mol
Type
reactant
Smiles
FC1=CC=C(OC=2C=C3C=NN(C3=CC2C(=O)N)CC(C)C)C=C1
Name
carbonyldiimidazole
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(=O)(N1C=NC=C1)N1C=NC=C1
Name
THF
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1CCOC1
Step Two
[Compound]
Name
N-1-dimethyl-propane-1,3-diamine
Quantity
0 (± 1) mol
Type
reactant
Smiles

Conditions

Stirring
Type
CUSTOM
Details
After stirring for 18 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
to slowly evaporate
CUSTOM
Type
CUSTOM
Details
the residue was purified in a Sep Pak cartridge
WASH
Type
WASH
Details
eluting with a gradient of 100% CH2Cl2 to 5% MeOH/CH2Cl2
CUSTOM
Type
CUSTOM
Details
to provide compound

Outcomes

Product
Details
Reaction Time
 18 h
Name
5-(4-fluorophenoxy)-1-isobutyl-1H-indazole-6-carboxylic acid (3-dimethylaminopropyl)-amide
Type
Smiles
CN(CCCNC(=O)C1=C(C=C2C=NN(C2=C1)CC(C)C)OC1=CC=C(C=C1)F)C
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 44%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.